Cas no 683257-65-0 ((2E)-3-[(4-bromo-2-methylphenyl)amino]-2-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]prop-2-enenitrile)

• Product Name: (2E)-3-[(4-bromo-2-methylphenyl)amino]-2-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]prop-2-enenitrile
• CAS No: 683257-65-0
• MF: C₁₉H₁₃BrN₄O₂S
• MW: 441.301121473312
• CID: 5845530
• PubChem ID: 6005796
• Update Time: 2025-07-10

(2E)-3-[(4-bromo-2-methylphenyl)amino]-2-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (E)-3-((4-bromo-2-methylphenyl)amino)-2-(4-(4-nitrophenyl)thiazol-2-yl)acrylonitrile
• 2-Thiazoleacetonitrile, α-[[(4-bromo-2-methylphenyl)amino]methylene]-4-(4-nitrophenyl)-
• 683257-65-0
• F1110-0304
• (2E)-3-[(4-bromo-2-methylphenyl)amino]-2-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]prop-2-enenitrile
• (E)-3-(4-bromo-2-methylanilino)-2-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]prop-2-enenitrile
• AKOS005638937

• Inchi： 1S/C19H13BrN4O2S/c1-12-8-15(20)4-7-17(12)22-10-14(9-21)19-23-18(11-27-19)13-2-5-16(6-3-13)24(25)26/h2-8,10-11,22H,1H3/b14-10+
• InChI Key： DXWRZFBAAIYIRH-GXDHUFHOSA-N
• SMILES： C(#N)/C(/C1=NC(C2=CC=C([N+]([O-])=O)C=C2)=CS1)=C\NC1=CC=C(Br)C=C1C

Computed Properties

• Exact Mass: 439.99426g/mol
• Monoisotopic Mass: 439.99426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 609
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 123Ų

Experimental Properties

• Density: 1.557±0.06 g/cm3(Predicted)
• Boiling Point: 591.7±60.0 °C(Predicted)
• pka: -2.54±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on (2E)-3-[(4-bromo-2-methylphenyl)amino]-2-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]prop-2-enenitrile

Comprehensive Analysis of (2E)-3-[(4-bromo-2-methylphenyl)amino]-2-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]prop-2-enenitrile (CAS No. 683257-65-0)

The compound (2E)-3-[(4-bromo-2-methylphenyl)amino]-2-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]prop-2-enenitrile (CAS No. 683257-65-0) is a highly specialized organic molecule with significant potential in pharmaceutical and materials science research. Its complex structure, featuring a thiazole core, a nitrophenyl group, and a bromo-methylphenyl moiety, makes it a subject of interest for researchers exploring novel bioactive compounds and organic semiconductors. This article delves into its properties, applications, and relevance to current scientific trends.

One of the most intriguing aspects of 683257-65-0 is its potential role in drug discovery. The presence of both nitro and bromo functional groups suggests reactivity that could be harnessed for designing kinase inhibitors or antimicrobial agents. Recent studies highlight the growing demand for small-molecule therapeutics, particularly in oncology and infectious diseases, where compounds like this could play a pivotal role. Researchers are also investigating its structure-activity relationship (SAR) to optimize efficacy and reduce off-target effects.

In the realm of materials science, (2E)-3-[(4-bromo-2-methylphenyl)amino]-2-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]prop-2-enenitrile exhibits properties that align with the development of organic electronic devices. Its conjugated system and electron-withdrawing nitrophenyl group make it a candidate for organic field-effect transistors (OFETs) or photovoltaic materials. With the rise of green technology, such compounds are gaining attention for their potential in sustainable energy solutions.

The synthesis of CAS No. 683257-65-0 involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques like HPLC and NMR spectroscopy are employed to ensure purity and structural confirmation. Given the increasing focus on precision chemistry, this compound serves as a benchmark for optimizing synthetic routes in heterocyclic chemistry.

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In conclusion, (2E)-3-[(4-bromo-2-methylphenyl)amino]-2-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]prop-2-enenitrile represents a multifaceted compound with applications spanning pharmaceuticals, materials science, and synthetic chemistry. Its study aligns with global trends in personalized medicine and renewable energy, making it a valuable subject for ongoing research. As the scientific community continues to explore its potential, this compound is poised to contribute significantly to advancements in multiple disciplines.